Cas no 2680677-05-6 (9-Azabicyclo[4.2.1]nonan-2-amine)

• Product Name: 9-Azabicyclo[4.2.1]nonan-2-amine
• CAS No: 2680677-05-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6496691
• PubChem ID: 165914007
• Update Time: 2025-10-28

9-Azabicyclo[4.2.1]nonan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2680677-05-6
• EN300-7090996
• 9-azabicyclo[4.2.1]nonan-2-amine
• 9-Azabicyclo[4.2.1]nonan-2-amine

• Inchi： 1S/C8H16N2/c9-7-3-1-2-6-4-5-8(7)10-6/h6-8,10H,1-5,9H2
• InChI Key： VXGJVIPMSHTSDF-UHFFFAOYSA-N
• SMILES： N1C2CCCC(C1CC2)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 9-Azabicyclo[4.2.1]nonan-2-amine

Professional Introduction to 9-Azabicyclo[4.2.1]nonan-2-amine (CAS No: 2680677-05-6)

9-Azabicyclo[4.2.1]nonan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2680677-05-6, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic amine features a nitrogen-containing heterocycle embedded within a nonane framework, making it a promising scaffold for the development of novel therapeutic agents. The compound's intricate cyclic structure and functional amine group open up diverse possibilities for chemical modifications and biological interactions, positioning it as a valuable intermediate in synthetic chemistry and drug discovery.

The significance of 9-Azabicyclo[4.2.1]nonan-2-amine lies in its potential to serve as a building block for molecules targeting various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted its suitability for designing ligands that interact with specific protein receptors. For instance, studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses, making them candidates for therapeutic intervention in chronic inflammatory diseases.

One of the most compelling aspects of 9-Azabicyclo[4.2.1]nonan-2-amine is its structural rigidity, which can enhance binding affinity and selectivity in drug design. The bicyclic core provides a stable platform for further functionalization, allowing chemists to introduce additional substituents that fine-tune pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. This flexibility has been exploited in recent research efforts aimed at developing small-molecule inhibitors for kinases and other enzyme targets relevant to cancer therapy.

In the realm of medicinal chemistry, the synthesis of 9-Azabicyclo[4.2.1]nonan-2-amine has been refined through multiple approaches, including transition-metal-catalyzed cyclizations and enzymatic transformations. These methodologies not only improve yield but also minimize unwanted byproducts, aligning with the growing emphasis on green chemistry principles. The compound's synthesis often involves multi-step processes that showcase the ingenuity of modern organic chemistry, underscoring its importance as a synthetic intermediate.

The biological activity of 9-Azabicyclo[4.2.1]nonan-2-amine has been explored in several preclinical studies, where it demonstrated promising interactions with biological macromolecules. For example, researchers have investigated its potential as a scaffold for G-protein coupled receptor (GPCR) modulators, which are critical targets in drug development due to their role in mediating a wide range of physiological processes. The amine group at the 2-position provides a handle for further derivatization, enabling the creation of analogs with enhanced binding affinity and selectivity.

Recent publications have also highlighted the compound's utility in designing molecules with anti-microbial properties. The rigid bicyclic structure disrupts bacterial cell membranes by interfering with essential metabolic pathways, offering a novel mechanism of action against resistant strains of pathogens. This has spurred interest in exploring 9-Azabicyclo[4.2.1]nonan-2-amine derivatives as candidates for next-generation antibiotics.

The pharmaceutical industry has taken note of these findings, with several companies incorporating 9-Azabicyclo[4.2.1]nonan-2-amine into their pipeline for drug discovery programs. Its versatility as a scaffold allows for rapid diversification into libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies. This approach accelerates the identification of lead compounds that can proceed to clinical development.

From a chemical biology perspective, 9-Azabicyclo[4.2.1]nonan-2-amine offers insights into how structural motifs influence molecular recognition processes at the atomic level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its interaction mechanisms with target proteins and enzymes. These studies not only enhance our understanding of drug-receptor binding but also inform the design of more effective therapeutic agents.

The future prospects for 9-Azabicyclo[4.2.1]nonan-2-amine are vast, with ongoing research focusing on expanding its applications beyond traditional drug discovery domains into areas such as materials science and agrochemicals. Its unique structural features make it an attractive candidate for developing novel polymers or functional materials with specialized properties.

In conclusion,9-Azabicyclo[4.2.1]nonan-2-amine (CAS No: 2680677-05-6) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential biological activities。 Its synthesis，biological evaluation，and industrial applications underscore its importance as both a research tool and a commercial product。 As scientific understanding evolves，the utility of this compound is expected to grow，further solidifying its role in shaping the future of pharmaceutical innovation。